Cas no 827348-13-0 (2-Butynedioic acid, compd. with acridine (1:1))

• Product name: 2-Butynedioic acid, compd. with acridine (1:1)
• CAS No: 827348-13-0
• MF: C₁₇H₁₁NO₄
• MW: 293.273544549942
• CID: 684237
• PubChem ID: 71417439

2-Butynedioic acid, compd. with acridine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid, compd. with acridine (1:1)
• acridine,but-2-ynedioic acid
• But-2-ynedioic acid--acridine (1/1)
• DTXSID30836778
• 827348-13-0

• Inchi： InChI=1S/C13H9N.C4H2O4/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12;5-3(6)1-2-4(7)8/h1-9H;(H,5,6)(H,7,8)
• InChI Key： PLFYIFZLFJDUAK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC=CC3=N2.C(#CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 293.06880783g/mol
• Monoisotopic Mass: 293.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų